Cas no 112898-19-8 ((S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid)

• Product Name: (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid
• CAS No: 112898-19-8
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD00070265
• CID: 135984
• PubChem ID: 17040129
• Update Time: 2025-10-28

(S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-Butoxycarbonyl)-5,5-dimethylthiazolidine-4-carboxylic acid
• (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• 3,4-Thiazolidinedicarboxylicacid, 5,5-dimethyl-, 3-(1,1-dimethylethyl) ester, (4S)-
• BOC-(S)-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID,
• (S)-BOC-DTC
• BOC-(S)-DTC-OH
• BOC-(S)-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• (S)-3-(tert-Butoxycarbonyl)-5,5-dimethylthiazolidine-4-carboxylicacid
• Boc-(S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• 3,4-Thiazolidinedicarboxylicacid,5,5-dimethyl-,3-(1,1-dimethylethyl)ester,(4S)-
• CS-0079618
• MFCD00070265
• 112898-19-8
• 3-(1,1-Dimethylethyl) (4S)-5,5-dimethyl-3,4-thiazolidinedicarboxylate
• (4S)-3-[(tert-butoxy)carbonyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• DTXSID101155928
• AS-82321
• D74075
• (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid

• MDL： MFCD00070265
• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-6-17-11(4,5)7(12)8(13)14/h7H,6H2,1-5H3,(H,13,14)/t7-/m0/s1
• InChI Key： FZSPELSRTNXPPY-ZETCQYMHSA-N
• SMILES： S1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 261.10300
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 92.14000
• LogP: 2.09750

(S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD49143)

Additional information on (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid

Recent Advances in the Application of (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid (CAS: 112898-19-8) in Chemical Biology and Pharmaceutical Research

The chiral building block (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid (CAS: 112898-19-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This thiazolidine derivative serves as a crucial intermediate in the synthesis of biologically active compounds, particularly in the development of peptidomimetics and constrained amino acid analogs. Recent studies have demonstrated its utility in constructing conformationally restricted peptide backbones, which are valuable for enhancing metabolic stability and improving receptor binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid as a key precursor for developing novel protease inhibitors. The rigid thiazolidine ring system was found to effectively mimic the transition state of peptide bond cleavage, leading to compounds with potent inhibitory activity against several clinically relevant proteases. The study reported IC50 values in the low nanomolar range for some derivatives, highlighting the potential of this scaffold in drug discovery.

Another significant application emerged from recent work in peptide therapeutics, where this compound was employed to introduce conformational constraints in cyclic peptides. A 2024 Nature Communications paper described its use in creating stapled peptides with enhanced cell permeability and target binding specificity. The dimethyl substitution at the 5-position was particularly noted for its ability to stabilize preferred peptide conformations without introducing excessive steric hindrance.

From a synthetic chemistry perspective, several methodological improvements have been reported for the production and derivatization of (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid. A 2023 Organic Process Research & Development publication detailed an optimized large-scale synthesis route with improved yield (82%) and enantiomeric purity (>99% ee). These process improvements are particularly relevant for pharmaceutical applications where consistent quality and scalability are critical requirements.

The compound's mechanism of action in various biological systems continues to be an active area of investigation. Recent proteomics studies have revealed that derivatives of this thiazolidine scaffold can modulate protein-protein interactions through selective binding to shallow protein surfaces. This property makes it particularly valuable for targeting traditionally "undruggable" protein targets, as demonstrated in recent cancer research applications.

Looking forward, the unique properties of (S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid position it as a promising scaffold for multiple therapeutic areas. Current research directions include its application in developing next-generation antimicrobial agents, neurodegenerative disease therapeutics, and targeted protein degraders. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for the foreseeable future.